Cas no 894031-45-9 (N'-(2-methoxyphenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide)

• Product Name: N'-(2-methoxyphenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide
• CAS No: 894031-45-9
• MF: C₂₂H₂₁N₅O₃S
• MW: 435.498842954636
• CID: 5516758
• Update Time: 2025-10-20

N'-(2-methoxyphenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2-methoxyphenyl)-N2-[2-[2-(4-methylphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
• N'-(2-methoxyphenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

• Inchi： 1S/C22H21N5O3S/c1-14-7-9-15(10-8-14)19-25-22-27(26-19)16(13-31-22)11-12-23-20(28)21(29)24-17-5-3-4-6-18(17)30-2/h3-10,13H,11-12H2,1-2H3,(H,23,28)(H,24,29)
• InChI Key： NFCVKNAGVCBZHY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)C(NCCC1N2C(SC=1)=NC(C1=CC=C(C)C=C1)=N2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-methoxyphenyl)-N-{2-2-(4-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

Comprehensive Analysis of N'-(2-methoxyphenyl)-N-{2-[2-(4-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide (CAS No. 894031-45-9)

The compound N'-(2-methoxyphenyl)-N-{2-[2-(4-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide, identified by its CAS No. 894031-45-9, is a sophisticated organic molecule with a unique structural framework. This compound belongs to the class of 1,2,4-triazolo[3,2-b][1,3]thiazole derivatives, which are increasingly studied for their potential applications in medicinal chemistry and material science. The presence of a methoxyphenyl group and a methylphenyl substituent in its structure enhances its biochemical interactions, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for triazole-thiazole hybrids has surged due to their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The compound CAS No. 894031-45-9 is no exception, as its structural complexity suggests potential bioactivity. Researchers are particularly intrigued by its ethanediamide moiety, which may contribute to its binding affinity with biological targets. This aligns with the growing trend in drug discovery to focus on multi-target ligands, a hot topic in pharmaceutical research.

The synthesis of N'-(2-methoxyphenyl)-N-{2-[2-(4-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide involves multi-step organic reactions, often starting from readily available precursors like 2-amino-1,3-thiazoles and hydrazine derivatives. Its triazolo-thiazole core is synthesized via cyclization reactions, followed by functionalization with the methoxyphenyl and ethanediamide groups. This synthetic route is a testament to the advancements in heterocyclic chemistry, a field that continues to evolve with innovations in catalytic methods and green chemistry principles.

From an industrial perspective, CAS No. 894031-45-9 is of interest due to its potential as a pharmaceutical intermediate. Companies specializing in custom synthesis and contract research are exploring its scalability, driven by the demand for novel bioactive compounds. Additionally, its structural features make it a candidate for molecular docking studies, a technique widely used in computational drug design. This aligns with the increasing use of AI-driven drug discovery, a trending topic in the scientific community.

Environmental and safety considerations are also critical when handling N'-(2-methoxyphenyl)-N-{2-[2-(4-methylphenyl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}ethanediamide. While it is not classified as hazardous, proper laboratory practices, such as the use of personal protective equipment (PPE) and fume hoods, are recommended. This reflects the broader industry focus on sustainable chemistry and occupational safety, which are frequently searched topics in academic and industrial circles.

In conclusion, CAS No. 894031-45-9 represents a fascinating example of modern heterocyclic chemistry with promising applications. Its unique structure, combined with the growing interest in triazole-thiazole hybrids, positions it as a valuable compound for future research. Whether in drug development or material science, this molecule exemplifies the intersection of innovation and practicality in contemporary chemistry.